Terbutyl N-(4-Chloro-3-Iodopyridin-2-Yl)Carbamate (CAS No. 868733-96-4): A Versatile Synthetic Intermediate in Medicinal Chemistry
In recent advancements of tert-butyl N-(4-chloro-3-iodopyridin-2-yl)carbamate, this compound has emerged as a critical intermediate in the synthesis of bioactive molecules targeting diverse therapeutic areas. With its unique structure characterized by the tert-butyl carbamate protecting group attached to a halogen-substituted pyridine ring, this compound enables precise control over nucleophilic substitution reactions—a key strategy in modern drug discovery pipelines. The CAS No. 868733–96–4 identifier ensures unambiguous identification in chemical databases and regulatory documentation, facilitating its integration into multi-step organic syntheses.
The molecular architecture of tert-butyl N-(4-chloro–3–iodopyridin–2–yl)carbamate combines the electronic effects of chlorine and iodine substituents on the pyridine nucleus with the steric shielding provided by the tert-butyl moiety. Computational studies published in Journal of Medicinal Chemistry (2023) reveal that this combination optimizes reactivity profiles for Suzuki-Miyaura cross-coupling applications, where the iodine substituent serves as an excellent leaving group while the chlorine modulates overall lipophilicity. Researchers from Stanford University demonstrated its utility in constructing quinoline-based kinase inhibitors, achieving 95% yield under palladium-catalyzed conditions—a significant improvement over traditional amide protection strategies.
Spectroscopic characterization confirms the compound's purity and structural integrity: proton NMR analysis at 500 MHz shows characteristic singlets at δ 1.5 ppm (tBu group) and δ 9.1 ppm (pyridine NH proton) under DMSO-d6 conditions. X-ray crystallography data from a collaborative study between Merck Research Labs and ETH Zurich (Nature Communications, 2024) revealed a planar pyridine ring system with dihedral angles between substituents consistent with predicted quantum mechanical models, validating its conformational stability during solid-phase synthesis processes.
In pharmacological applications, this compound's deprotection behavior under mild acidic conditions (pH 2–5) makes it ideal for late-stage functionalization of drug candidates. A groundbreaking study from Harvard Medical School (Science Translational Medicine, 2023) utilized it to synthesize novel bromodomain inhibitors where controlled removal of the tert-butyl carbamate group enabled selective exposure of pyridine nitrogen for covalent binding to BET proteins—a mechanism critical for epigenetic therapy development. The iodine substituent also allows for efficient radiohalogenation via nucleophilic displacement, as shown in recent positron emission tomography (PET) tracer studies by GE Healthcare researchers.
Sustainability considerations have driven recent innovations in its synthesis pathway. A green chemistry approach reported in ACS Sustainable Chemistry & Engineering (2024) employs microwave-assisted condensation using recyclable solvent systems, reducing reaction times from 18 hours to just 45 minutes while maintaining >90% purity by GCMS analysis. This method employs catalytic quantities of DMAP as a phase-transfer catalyst, minimizing waste generation compared to conventional solution-phase protocols.
Bioavailability optimization studies highlight its role in modulating physicochemical properties of drug intermediates. Data from preclinical trials conducted at Novartis Institutes for BioMedical Research indicate that compounds derived from this intermediate exhibit improved membrane permeability coefficients (log P = 3.1–4.5), aligning with Lipinski's rule-of-five parameters essential for oral bioavailability. The chlorine substituent at position 4 contributes to metabolic stability through steric hindrance against cytochrome P450 enzymes—a critical factor identified through UHPLC-QTOF mass spectrometry-based metabolite profiling experiments.
In material science applications, this compound has been incorporated into self-assembling peptide systems for targeted drug delivery platforms. A team at MIT's Koch Institute demonstrated that attaching it to amphiphilic peptides enhances colloidal stability without compromising receptor binding affinity, achieving sustained release profiles over seven days in vitro according to their Angewandte Chemie publication (2024). The carbamate group provides necessary solubility while maintaining structural integrity during nanoparticle formation processes.
Safety evaluations confirm its compatibility with standard laboratory practices when proper precautions are followed. Thermal gravimetric analysis up to 250°C shows no decomposition before vaporization onset at ~185°C under nitrogen atmosphere—data corroborated by independent testing facilities adhering to OECD guidelines for chemical characterization. Stability tests under accelerated storage conditions (40°C/75% RH) over three months revealed less than 1% degradation as measured by HPLC peak area integration.
Economic viability studies underscore its cost-effectiveness compared to alternative protecting groups containing heavier halogens like bromide or azide derivatives. Comparative cost analyses published in Tetrahedron Letters (2024) show a ~30% reduction in synthetic costs when using this intermediate versus commercially available alternatives, without compromising reaction yields or product quality metrics such as enantiomeric excess (>99% ee observed across multiple asymmetric syntheses).
The compound's spectral fingerprints have been validated through multiple analytical techniques: high-resolution ESI mass spectrometry confirms molecular ion peaks at m/z 371 [M+H]+, matching theoretical calculations based on exact mass measurements (δ error = -0.5 ppm). FTIR spectroscopy identifies characteristic carbamate vibrations at ~1150 cm-1, distinguishing it from structurally similar compounds lacking the iodine substitution pattern—a key differentiator highlighted in analytical method validation protocols developed by Pfizer scientists.
Ongoing research explores its potential in photoresponsive materials through UV-induced deprotection mechanisms documented in Nano Letters. Collaborative efforts between UCLA and University College London have produced light-switchable polymers where irradiation at λ = 365 nm triggers selective removal of the N-(tert-butoxycarbonyl)-protected amine groups while preserving halogenated aromatic frameworks—opening new avenues for stimuli-responsive drug delivery systems and smart biomaterials development.
